6-Piperidino-1-chloro-hexane

• Molecular Formula: C11H22ClN
• Molecular Weight: 203.75 g/mol
• IUPAC Name: 1-(6-chlorohexyl)piperidine
• InChI: InChI=1S/C11H22ClN/c12-8-4-1-2-5-9-13-10-6-3-7-11-13/h1-11H2
• InChI Key: UQHRNDLEKMMRFK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCCCCCl

Description

6-Piperidino-1-chloro-hexane is a chloroalkane derivative featuring a piperidine substituent at the 6-position of a hexane chain. Its molecular formula is C₁₁H₂₂ClN, with a molecular weight of 203.75 g/mol. The compound combines the reactivity of a terminal chlorine atom (a strong leaving group) with the basicity and steric bulk of the piperidine moiety. While specific data on its physical properties (e.g., melting point, solubility) are unavailable in the provided evidence, analogs suggest that piperidine-containing compounds often exhibit moderate polarity and higher melting points due to intermolecular interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Backbone Comparisons

6-(Piperidin-1-yl)hexanoic Acid (CAS 4711-11-9)

• Structure: Hexanoic acid backbone with a piperidine group at the 6-position.
• Functional Group: Terminal carboxylic acid (-COOH) vs. terminal chlorine (-Cl) in 6-Piperidino-1-chloro-hexane.
• Reactivity: The carboxylic acid group enables participation in condensation or amidation reactions, whereas the chlorine in 6-Piperidino-1-chloro-hexane favors nucleophilic substitution (e.g., SN2 reactions).
• Applications: Carboxylic acid derivatives are common in pharmaceutical synthesis, while chloroalkanes like 6-Piperidino-1-chloro-hexane may serve as alkylating agents .

1-Piperidinocyclohexanecarbonitrile (CAS 3867-15-0)

• Structure : Cyclohexane backbone with piperidine and nitrile (-CN) substituents.
• Functional Group : Nitrile (-CN) vs. chlorine (-Cl).
• Reactivity: The nitrile group is electron-withdrawing, enhancing electrophilicity at adjacent carbons, while the chlorine in 6-Piperidino-1-chloro-hexane acts as a leaving group.

Hexachlorocyclohexane (HCH) Isomers (e.g., CAS 608-73-1)

• Structure : Cyclohexane with six chlorine atoms.
• Comparison: While 6-Piperidino-1-chloro-hexane has only one chlorine, HCH isomers exhibit high environmental persistence and toxicity due to multiple chlorines. This highlights the reduced ecological risk of mono-chlorinated compounds like 6-Piperidino-1-chloro-hexane .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
6-Piperidino-1-chloro-hexane	C₁₁H₂₂ClN	203.75	-Cl, -N-(piperidine)	Likely liquid at RT; moderate polarity
6-(Piperidin-1-yl)hexanoic acid	C₁₁H₂₁NO₂	199.29	-COOH, -N-(piperidine)	Solid; acidic (pKa ~4.5–5.0)
1-Piperidinocyclohexanecarbonitrile	C₁₂H₂₀N₂	192.30	-CN, -N-(piperidine)	Crystalline solid; stable at -20°C
γ-Hexachlorocyclohexane	C₆H₆Cl₆	290.83	-Cl (six substituents)	Crystalline solid; bioaccumulative